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Compound of Interest

Compound Name: 1,2,3-Trinitrobenzene

Cat. No.: B1208184 Get Quote

CAS Number: 603-13-4[1][2]

This technical guide provides a comprehensive overview of 1,2,3-trinitrobenzene, including its

chemical and physical properties, toxicological profile, and a proposed synthetic pathway. Due

to the limited availability of data for the 1,2,3-isomer, information from the closely related and

more extensively studied 1,3,5-trinitrobenzene isomer is included for comparative purposes

where noted.

Chemical and Physical Properties
1,2,3-Trinitrobenzene is an aromatic compound with the molecular formula C₆H₃N₃O₆.[1][2] It

is one of three isomers of trinitrobenzene. The physical and chemical properties of 1,2,3-
trinitrobenzene and its common isomer, 1,3,5-trinitrobenzene, are summarized in the table

below.
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Property 1,2,3-Trinitrobenzene 1,3,5-Trinitrobenzene

CAS Number 603-13-4[1][2] 99-35-4

Molecular Formula C₆H₃N₃O₆[1][2] C₆H₃N₃O₆[3]

Molar Mass 213.105 g·mol⁻¹[2] 213.105 g·mol⁻¹[3]

Appearance - Pale yellow solid[3]

Melting Point - 123.2 °C[3]

Boiling Point - 315 °C[3]

Density - 1.76 g/cm³[3]

Solubility in Water - 330 mg/L[3]

Synthesis of 1,2,3-Trinitrobenzene
A detailed experimental protocol for the synthesis of 1,2,3-trinitrobenzene is not readily

available in the surveyed literature. However, a plausible synthetic route would involve the

nitration of 1,2-dinitrobenzene. The general approach for the synthesis of related nitroaromatic

compounds, such as 1,3,5-trinitrobenzene, typically involves the use of a strong nitrating agent,

such as a mixture of nitric acid and sulfuric acid.

A proposed experimental protocol for the synthesis of 1,2,3-trinitrobenzene is as follows.

Caution: This reaction should only be carried out by trained professionals in a controlled

laboratory setting with appropriate safety measures in place, as the product is expected to be

explosive.

Proposed Experimental Protocol: Nitration of 1,2-Dinitrobenzene

Preparation of the Nitrating Mixture: In a three-necked flask equipped with a mechanical

stirrer, a thermometer, and a dropping funnel, carefully add fuming nitric acid to an equal

volume of concentrated sulfuric acid. The mixture should be cooled in an ice bath to maintain

a temperature below 10 °C.

Addition of Reactant: Slowly add 1,2-dinitrobenzene to the cooled nitrating mixture with

constant stirring. The rate of addition should be controlled to maintain the reaction
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temperature below 20 °C.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and then heat gently to 50-60 °C for several hours to ensure complete nitration.

The progress of the reaction can be monitored by thin-layer chromatography.

Isolation of Product: Pour the reaction mixture onto crushed ice, which will cause the crude

1,2,3-trinitrobenzene to precipitate.

Purification: Collect the precipitate by vacuum filtration and wash thoroughly with cold water

until the washings are neutral. The crude product can be further purified by recrystallization

from a suitable solvent, such as ethanol or acetic acid.

Reactivity and Applications
The reactivity of 1,2,3-trinitrobenzene is influenced by the three electron-withdrawing nitro

groups, which make the benzene ring highly electron-deficient. This facilitates nucleophilic

aromatic substitution reactions. A study has investigated the kinetics of the reaction of 1,2,3-
trinitrobenzene with aniline in ethanol.[2]

Specific applications for 1,2,3-trinitrobenzene are not well-documented. However, its isomer,

1,3,5-trinitrobenzene, is used as a high explosive, sometimes with greater explosive power

than TNT, as well as a pH indicator and a vulcanizing agent for natural rubber.[3][4]

Toxicological Profile
Detailed toxicological data specifically for 1,2,3-trinitrobenzene is limited. However, the toxicity

of nitroaromatic compounds, in general, is well-documented. Exposure to compounds like 1,3-

dinitrobenzene and 1,3,5-trinitrobenzene can lead to a range of adverse health effects.

The primary toxic effect of many nitroaromatic compounds is the induction of

methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing the blood's

ability to carry oxygen.[5][6] This can lead to symptoms such as cyanosis (bluish discoloration

of the skin and mucous membranes), headache, dizziness, nausea, and in severe cases,

respiratory distress and death.[5][6] Animal studies on related compounds have also shown

effects on the liver, nervous system, and reproductive system.[5][7]
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Caption: Proposed synthesis workflow for 1,2,3-Trinitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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